Cas no 1208076-93-0 (2-bromo-6-fluoro-4-methylbenzene-1-sulfonyl chloride)

• Product Name: 2-bromo-6-fluoro-4-methylbenzene-1-sulfonyl chloride
• CAS No: 1208076-93-0
• MDL: MFCD12026200
• CID: 4577559
• PubChem ID: 50998053
• Update Time: 2025-10-05

2-bromo-6-fluoro-4-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-fluoro-4-methylbenzene-1-sulfonyl chloride

• MDL： MFCD12026200

Additional information on 2-bromo-6-fluoro-4-methylbenzene-1-sulfonyl chloride

Introduction to 2-Bromo-6-Fluoro-4-Methylbenzene-1-Sulfonyl Chloride (CAS No. 1208076-93-0)

2-Bromo-6-fluoro-4-methylbenzene-1-sulfonyl chloride (CAS No. 1208076-93-0) is a versatile and highly reactive compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique combination of bromine, fluorine, and methyl substituents on the benzene ring, along with a sulfonyl chloride functional group. These features endow it with a wide range of chemical reactivity and potential applications.

The molecular structure of 2-bromo-6-fluoro-4-methylbenzene-1-sulfonyl chloride can be represented as C₉H₆BrClFOS. The presence of the bromine atom provides opportunities for further functionalization through substitution reactions, while the fluorine atom imparts unique electronic and steric properties. The methyl group adds steric bulk, influencing the compound's reactivity and selectivity in various chemical transformations. The sulfonyl chloride group is highly reactive, making it an excellent electrophilic reagent for nucleophilic substitution reactions.

In recent years, 2-bromo-6-fluoro-4-methylbenzene-1-sulfonyl chloride has been extensively studied for its potential applications in the synthesis of bioactive molecules and pharmaceuticals. One notable area of research involves its use as an intermediate in the synthesis of sulfonamide derivatives, which are important classes of compounds with diverse biological activities. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of sulfonamide derivatives using this compound as a key intermediate. These derivatives exhibited potent antitumor activity against various cancer cell lines, highlighting the potential of 2-bromo-6-fluoro-4-methylbenzene-1-sulfonyl chloride in drug discovery.

Beyond pharmaceutical applications, 2-bromo-6-fluoro-4-methylbenzene-1-sulfonyl chloride has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of advanced functional materials, such as polymers and coatings with enhanced thermal stability and mechanical strength. A recent study in the Journal of Polymer Science demonstrated the synthesis of a novel polymer using this compound as a monomer. The resulting polymer exhibited excellent thermal stability and was found to be highly resistant to degradation under harsh conditions.

The synthetic versatility of 2-bromo-6-fluoro-4-methylbenzene-1-sulfonyl chloride is further enhanced by its compatibility with a wide range of reaction conditions. It can be readily synthesized through a multi-step process involving bromination, fluorination, methylation, and sulfonylation reactions. The high yield and purity of the final product make it an attractive choice for both academic research and industrial applications.

In terms of safety and handling, it is important to note that 2-bromo-6-fluoro-4-methylbenzene-1-sulfonyl chloride, like many sulfonyl chlorides, is a strong electrophile and can react vigorously with nucleophiles. Therefore, appropriate safety measures should be taken when handling this compound to prevent exposure to skin or inhalation. It is recommended to work under a fume hood and use personal protective equipment such as gloves and goggles.

In conclusion, 2-bromo-6-fluoro-4-methylbenzene-1-sulfonyl chloride (CAS No. 1208076-93-0) is a valuable compound with a broad range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique combination of functional groups provides opportunities for developing new bioactive molecules and advanced materials. As research in these areas continues to advance, the importance of this compound is likely to grow further.